(3-(1H-1,2,3-triazol-1-yl)phenyl)methanol
Cat. No. B8522345
M. Wt: 175.19 g/mol
InChI Key: IZLUFJKIUCTXJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A cooled (0° C.) solution of the minor isomer 3-(1H-1,2,3-triazol-1-yl)benzoic acid (210 mg; 1.11 mmol) in anh. THF (3 ml) was treated dropwise with a BH3.THF (1.0 M in THF; 2.77 ml; 2.77 mmol), and this mixture was stirred at 0° C., under nitrogen, for 1 h, and then at rt for 17 h. The resulting reaction mixture was then cooled to 0° C., and treated successively with MeOH (10 ml) and water (10 ml). The organic solvents were removed under reduced pressure, and the resulting aq. layer was extracted with DCM (3×10 ml). The mixed organic layers were washed with brine, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (DCM/MeOH=20/1) afforded (3-(1H-1,2,3-triazol-1-yl)phenyl)methanol as a pale yellow solid. LC-MS (conditions A): tR=0.38 min.; [M+H]+: 176.18 g/mol.
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:6]2[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=2)[C:9](O)=[O:10])[CH:5]=[CH:4][N:3]=[N:2]1.B.C1COCC1.CO.O>C1COCC1>[N:1]1([C:6]2[CH:7]=[C:8]([CH2:9][OH:10])[CH:12]=[CH:13][CH:14]=2)[CH:5]=[CH:4][N:3]=[N:2]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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210 mg
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Type
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reactant
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Smiles
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N1(N=NC=C1)C=1C=C(C(=O)O)C=CC1
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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2.77 mL
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Type
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reactant
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Smiles
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B.C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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this mixture was stirred at 0° C., under nitrogen, for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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at rt for 17 h
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Duration
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17 h
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was then cooled to 0° C.
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CUSTOM
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Type
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CUSTOM
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Details
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The organic solvents were removed under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting aq. layer was extracted with DCM (3×10 ml)
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WASH
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Type
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WASH
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Details
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The mixed organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anh. MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by FC (DCM/MeOH=20/1)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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N1(N=NC=C1)C=1C=C(C=CC1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
